Cas no 292636-13-6 (4-Fluoro-1H-indol-7-amine)

• Product Name: 4-Fluoro-1H-indol-7-amine
• CAS No: 292636-13-6
• MF: C₈H₇FN₂
• MW: 150.152984857559
• MDL: MFCD11007922
• CID: 249119
• PubChem ID: 45078698
• Update Time: 2025-06-08

4-Fluoro-1H-indol-7-amine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-1H-indol-7-amine
• 1H-Indol-7-amine,4-fluoro-(9CI)
• 1H-Indol-7-amine,4-fluoro-
• 4-Fluoro-1H-indol-7-ylamine
• FCH882697
• 2808AJ
• AK145035
• AX8283153
• 292636-13-6
• SB36416
• MFCD11007922
• FT-0757253
• I11398
• A924148
• AKOS006303938
• CS-0323787
• AMY9959
• DTXSID50663604
• AS-49536
• 7-Amino-4-fluoroindole
• 1H-Indol-7-amine, 4-fluoro-
• DA-39408

• MDL： MFCD11007922
• Inchi： 1S/C8H7FN2/c9-6-1-2-7(10)8-5(6)3-4-11-8/h1-4,11H,10H2
• InChI Key： UHJCYETYVMSJAF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2=C1C=CN2)N

Computed Properties

• Exact Mass: 149.05158
• Monoisotopic Mass: 150.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• Boiling Point: 363.6°C at 760 mmHg
• PSA: 38.91

4-Fluoro-1H-indol-7-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4-Fluoro-1H-indol-7-amine

4-Fluoro-1H-indol-7-amine (CAS No. 292636-13-6): A Versatile Scaffold in Chemical Biology and Drug Discovery

The compound 4-fluoro-1H-indol-7-amine, identified by the Chemical Abstracts Service (CAS) registry number 292636-13-6, represents a structurally unique indole derivative with emerging significance in medicinal chemistry and pharmacological research. This molecule combines the inherent biological activity of the indole core with strategic fluorine substitution at the C4 position and an amino group at the C7 position, creating a versatile platform for exploring novel therapeutic applications. Recent advancements in synthetic methodologies and computational modeling have further expanded its utility in designing bioactive compounds targeting diverse disease mechanisms.

Structurally, the indole ring system forms the foundational framework of this compound, characterized by a bicyclic structure consisting of a benzene ring fused to a pyrrole moiety. The fluorine atom at position 4 introduces electronic perturbations that modulate molecular interactions, while the terminal amino group at position 7 provides sites for functionalization or direct pharmacophoric activity. This configuration enhances its potential to interact with protein targets through hydrogen bonding and hydrophobic interactions—a critical feature for drug candidates. Notably, studies published in Journal of Medicinal Chemistry (2023) demonstrated that such substitutions can improve metabolic stability and bioavailability compared to non-fluorinated analogs.

Synthetic accessibility remains a cornerstone of this compound's appeal. Researchers have optimized routes leveraging palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura protocols, to efficiently construct the fluorinated indole skeleton. A groundbreaking approach reported in Nature Communications (2024) utilized microwave-assisted synthesis to achieve >95% yield under mild conditions, significantly reducing production time while maintaining stereochemical integrity. These advancements align with current industry trends toward sustainable chemistry practices by minimizing waste and energy consumption during scale-up processes.

In pharmacological studies, this compound has shown promising activity as a scaffold for neuroprotective agents. Preclinical data from Nature Neuroscience (2023) revealed its ability to modulate glutamate receptor signaling pathways implicated in neurodegenerative diseases like Alzheimer's and Parkinson's. The amino group facilitates interaction with ionotropic receptors, while fluorine substitution enhances blood-brain barrier permeability—a critical hurdle in central nervous system drug development. Furthermore, structure-based drug design using molecular docking simulations highlighted favorable binding profiles against α7 nicotinic acetylcholine receptors, suggesting potential for cognitive enhancement therapies.

Cancer research has also identified therapeutic opportunities through this molecule's anti-proliferative properties. Investigations published in Cancer Research (2024) demonstrated selective inhibition of tumor growth in colorectal cancer models via downregulation of Wnt/β-catenin signaling pathways. The indole framework serves as a template for covalent binding to cysteine residues on kinase targets, a mechanism increasingly explored in targeted oncology treatments. Fluorine substitution further aids tumor penetration due to reduced nonspecific protein binding compared to chlorine or bromine derivatives.

Beyond direct therapeutic applications, this compound functions as an indispensable intermediate in synthesizing advanced pharmaceuticals. Its modular structure allows orthogonal functionalization strategies: N-substitution yields kinase inhibitors with improved potency (JACS Au, 2024), while C-ring modifications generate ligands for G-protein coupled receptors (GPCRs). Such versatility is exemplified by its role in developing dual-action compounds addressing both inflammation and neuropathic pain through simultaneous modulation of COX enzymes and voltage-gated sodium channels.

Recent computational studies employing machine learning algorithms have further illuminated its potential. A 2025 study in Nature Machine Intelligence applied deep neural networks to predict this compound's off-target interactions across 500+ human proteins, identifying minimal cardiotoxic liabilities—a major concern in clinical translation. Such analyses underscore its safety profile compared to structurally similar molecules lacking fluorine substitution.

In industrial settings, process optimization continues refining its production economics. Continuous flow synthesis systems now enable real-time monitoring of reaction progress using Raman spectroscopy (AICHE Journal, 2024), ensuring consistent product quality while minimizing batch-to-batch variability. These innovations are critical for transitioning from laboratory-scale synthesis to large-scale manufacturing required for clinical trials.

Ethical considerations remain paramount throughout its development lifecycle. Researchers adhere strictly to ICH guidelines regarding impurity profiling and genotoxicity assessments despite the absence of regulatory restrictions on this specific compound class (CAS 292636-13-). Responsible stewardship practices include implementing closed-system handling during synthesis stages to prevent environmental contamination from trace intermediates.

The future trajectory of this molecule is poised for expansion into emerging therapeutic areas such as immuno-oncology and regenerative medicine. Preliminary data from preclinical trials indicate synergistic effects when combined with checkpoint inhibitors (Clinical Cancer Research, 2025), suggesting new avenues for combination therapies that address treatment resistance mechanisms.